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Abstract
This document provides a comprehensive guide to the safe handling and storage procedures

for 5-Morpholino-2-nitroaniline (CAS No. 54998-00-4). Designed for researchers, scientists,

and drug development professionals, these application notes synthesize critical safety

information with field-proven protocols. The guide emphasizes understanding the causality

behind safety measures, ensuring a self-validating system of laboratory practice. Topics

covered include chemical properties, hazard identification, personal protective equipment

(PPE), engineering controls, step-by-step handling protocols, emergency procedures, and

proper storage and disposal.

Introduction and Scientific Context
5-Morpholino-2-nitroaniline is a nitro-substituted aniline derivative that serves as a valuable

intermediate in organic synthesis, particularly in the development of pharmaceuticals, dyes,

and agrochemicals.[1] Its molecular structure, featuring both an electron-withdrawing nitro

group and an electron-donating morpholine moiety, provides unique reactivity for constructing

complex molecules.[1] However, the presence of the nitroaniline functional group necessitates

stringent safety protocols. Nitroaniline compounds are known for their potential toxicity upon

inhalation, ingestion, or skin absorption. Therefore, a thorough understanding of the material's

properties and hazards is paramount for ensuring laboratory safety and experimental integrity.
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This guide is built on the principle that safe science is good science; by understanding the

"why" behind each precaution, researchers can cultivate a proactive safety culture.

Compound Identification and Properties
A clear understanding of the physicochemical properties of 5-Morpholino-2-nitroaniline is the

foundation of a robust safety assessment. These properties dictate its behavior under various

laboratory conditions and inform the selection of appropriate storage and handling protocols.

Property Value Source

CAS Number 54998-00-4 [2][3]

Molecular Formula C₁₀H₁₃N₃O₃ [2][3]

Molecular Weight 223.23 g/mol [3]

Appearance

Yellow to orange powder

(inferred from similar

compounds)

[4]

Melting Point 182-185°C [2]

Boiling Point 469.7°C at 760 mmHg [2]

Density 1.337 g/cm³ [2]

Flash Point 237.9°C [2]

Storage Temperature 2-8°C [2]

Hazard Identification and Risk Assessment
5-Morpholino-2-nitroaniline is classified as a hazardous substance. The primary risks are

associated with acute toxicity through multiple routes of exposure. A thorough risk assessment

must be conducted before any handling of this compound.

GHS Hazard Classification:[3]

H302: Harmful if swallowed (Acute toxicity, oral)
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H312: Harmful in contact with skin (Acute toxicity, dermal)

H332: Harmful if inhaled (Acute toxicity, inhalation)

H315: Causes skin irritation

H319: Causes serious eye irritation

Causality of Hazards: The toxicity of nitroanilines is often linked to their ability to be absorbed

into the body, where they can cause methemoglobinemia.[4] This condition reduces the

oxygen-carrying capacity of the blood, leading to cyanosis (a bluish discoloration of the skin).[4]

While this specific effect is not explicitly documented for 5-Morpholino-2-nitroaniline, it is a

known risk for the nitroaniline class of compounds and should be considered a potential

hazard.[4] The irritant properties are due to the chemical's reactivity with biological tissues

upon contact.

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, combining engineering controls and PPE, is essential to

minimize exposure.

Engineering Controls: The First Line of Defense
Engineering controls are designed to isolate the researcher from the chemical hazard.

Chemical Fume Hood: All handling of 5-Morpholino-2-nitroaniline powder, including

weighing and preparing solutions, must be conducted inside a certified chemical fume hood

to prevent inhalation of airborne particulates.[5][6][7]

Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are

diluted and removed.[6][8]

Safety Equipment: An eyewash station and safety shower must be readily accessible in the

immediate work area.[4][9]
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Personal Protective Equipment (PPE): The Last Line of
Defense
PPE is required to protect the user from contact with the chemical.

PPE Category Specification Rationale and Source

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile), tested to EN 374

standard.

Prevents skin contact and

absorption. Gloves should be

inspected before use and

changed immediately if

contaminated.[5][6]

Eye Protection
Safety goggles with side

shields or a face shield.

Protects eyes from dust

particles and splashes.

Standard safety glasses are

insufficient.[5][6][7]

Skin and Body Fully-buttoned laboratory coat.
Protects skin and personal

clothing from contamination.[7]

Respiratory

Not required if handled

exclusively within a fume hood.

For spill cleanup or if dust

cannot be controlled, a

NIOSH-approved respirator

with a particulate filter (e.g.,

N99 or P2) is necessary.

Prevents inhalation of harmful

dust.[9][10]

Detailed Protocols for Safe Handling
Adherence to standardized protocols is critical for safety and experimental reproducibility. The

following workflows provide step-by-step guidance.

Diagram: General Handling Workflow
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Caption: Workflow for safe handling of 5-Morpholino-2-nitroaniline.
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Protocol: Weighing the Solid Compound
This protocol is designed to prevent the generation and inhalation of dust.

Preparation: Ensure your chemical fume hood is on and the sash is at the appropriate

height. Decontaminate the balance inside the hood.

Tare Weighing Vessel: Place a clean, static-free weighing vessel on the analytical balance

and tare it.

Aliquot Compound: Carefully open the main container of 5-Morpholino-2-nitroaniline. Use

a clean spatula to transfer a small amount of the powder to the weighing vessel. Avoid

creating airborne dust by moving slowly and deliberately.[8][10]

Seal and Record: Once the desired mass is obtained, securely close the main container.

Record the mass.

Cleanup: Gently wipe the spatula and any minor dust from the balance area with a solvent-

dampened cloth (e.g., ethanol or isopropanol) and dispose of it as hazardous waste.

Protocol: Solution Preparation
This protocol ensures the safe dissolution of the compound.

Select Solvent: Choose an appropriate solvent based on your experimental needs.

Add Solvent: In the fume hood, carefully add the solvent to the vessel containing the pre-

weighed 5-Morpholino-2-nitroaniline.

Dissolve: Use a magnetic stirrer or gentle agitation to dissolve the solid. If necessary, cap the

vessel to prevent solvent evaporation.

Transfer: Once fully dissolved, the solution can be transferred to the reaction vessel.

Storage Procedures
Proper storage is crucial for maintaining the chemical's integrity and preventing accidents.
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Temperature: Store at 2-8°C in a refrigerator designated for chemicals.[2] This is a specific

requirement for this compound and differs from the general 15-25°C storage recommended

for some other nitroanilines.[5][6] Always follow supplier-specific recommendations.

Container: Keep the container tightly sealed to prevent potential moisture absorption. While

not explicitly documented as light-sensitive, it is good practice to store nitro-aromatic

compounds in amber or opaque containers to prevent photodegradation.[11][12]

Location: Store in a designated, locked poison room or cabinet if possible.[7] The storage

area should be cool, dry, and well-ventilated.[7][8]

Segregation: Store away from incompatible materials such as strong acids, oxidizing agents,

acid chlorides, and acid anhydrides.[9][13]

Emergency Procedures: Spill and Exposure
Rapid and correct response to an emergency can significantly mitigate harm.

Diagram: Spill Response Decision Tree
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Caption: Decision tree for responding to a chemical spill.

Spill Response Protocol
Minor Spill (inside a fume hood):

Wearing appropriate PPE, decontaminate the area.

Use an absorbent material like vermiculite or sand to cover the spill.[8]
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Carefully sweep or scoop the absorbed material into a labeled hazardous waste container.

[7] Avoid creating dust.[4]

Clean the spill area with a suitable solvent, and dispose of cleaning materials as

hazardous waste.

Major Spill (outside a fume hood):

Evacuate the immediate area and alert nearby personnel.[8]

Contact your institution's emergency response team.

Prevent entry into the affected area.

Exposure Protocol
Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or has

stopped, administer artificial respiration and seek immediate medical attention.[4][14]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

with plenty of soap and water for at least 15 minutes. Seek immediate medical attention.[4]

[15]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][15]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink 2-4 cupfuls of water. Seek immediate medical attention.[4][5]

Waste Disposal
All waste containing 5-Morpholino-2-nitroaniline, including empty containers, contaminated

PPE, and spill cleanup materials, must be disposed of as hazardous chemical waste. Follow all

local, state, and federal regulations for hazardous waste disposal. Do not dispose of this

chemical down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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